Daidzein 7-O-glucuronide
Description
Structure
3D Structure
Properties
CAS No. |
38482-80-3 |
|---|---|
Molecular Formula |
C21H18O10 |
Molecular Weight |
430.4 g/mol |
IUPAC Name |
(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C21H18O10/c22-10-3-1-9(2-4-10)13-8-29-14-7-11(5-6-12(14)15(13)23)30-21-18(26)16(24)17(25)19(31-21)20(27)28/h1-8,16-19,21-22,24-26H,(H,27,28)/t16-,17-,18+,19-,21+/m0/s1 |
InChI Key |
MMIBOZXVZLENRZ-ZFORQUDYSA-N |
Origin of Product |
United States |
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